2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-(7-oxaspiro[3.5]nonan-3-yl)acetamide
• InChI: InChI=1S/C20H23NO2/c22-19(21-18-8-9-20(18)10-12-23-13-11-20)14-16-6-3-5-15-4-1-2-7-17(15)16/h1-7,18H,8-14H2,(H,21,22)
• InChI Key: WHZKREHSLJIIKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1NC(=O)CC3=CC=CC4=CC=CC=C43)CCOCC2
• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol

Description

2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. 5]nonan-1-yl)acetamide.

Mechanism of Action

The mechanism of action of 2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide involves binding to the sigma-1 receptor, which is a transmembrane protein located in the endoplasmic reticulum of cells. Activation of the sigma-1 receptor has been shown to modulate various ion channels, including voltage-gated calcium channels, and to regulate intracellular calcium homeostasis. This, in turn, can affect various physiological processes such as neurotransmitter release, neuronal excitability, and cell survival.
Biochemical and Physiological Effects
2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, regulation of intracellular calcium homeostasis, and neuroprotection. It has also been investigated for its potential use in treating various neurological and psychiatric disorders, such as Alzheimer's disease, depression, and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide in lab experiments is its high selectivity for the sigma-1 receptor, which allows for specific modulation of this receptor without affecting other receptors. Additionally, it has been shown to have good pharmacokinetic properties, including good brain penetration and a long half-life. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other sigma-1 receptor ligands, which may require higher concentrations for effective modulation.

Future Directions

There are several future directions for research on 2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide. One direction is to further investigate its potential use in treating various neurological and psychiatric disorders, such as Alzheimer's disease, depression, and schizophrenia. Another direction is to study its mechanism of action in more detail, including its effects on intracellular calcium homeostasis and ion channel modulation. Additionally, it may be useful to develop more potent analogs of this compound for more effective modulation of the sigma-1 receptor.

Synthesis Methods

The synthesis method of 2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide involves the reaction of naphthalene-1-carboxylic acid with 7-oxaspiro[3.5]nonan-1-amine in the presence of acetic anhydride and triethylamine. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The resulting compound is a white solid with a melting point of 155-157°C.

Scientific Research Applications

2-(naphthalen-1-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have activity as a ligand for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. Additionally, it has been investigated for its potential use as a tool compound for studying the sigma-1 receptor and its role in disease states.